Cas no 2229336-92-7 (1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229336-92-7
• MF: C₁₄H₁₅F₃O₃
• MW: 288.262315034866
• CID: 5899602
• PubChem ID: 165882694
• Update Time: 2025-05-26

1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 1-[3-methoxy-4-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1941218
• 2229336-92-7

• Inchi： 1S/C14H15F3O3/c1-12(2)7-13(12,11(18)19)8-4-5-9(14(15,16)17)10(6-8)20-3/h4-6H,7H2,1-3H3,(H,18,19)
• InChI Key： KVLVSVYISWEMJB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1(C(=O)O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 288.09732882g/mol
• Monoisotopic Mass: 288.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229336-92-7)

The compound 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229336-92-7) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a methoxy group and a trifluoromethyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential to address challenges in drug discovery and crop protection.

One of the key reasons for the growing interest in 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is its role in the development of novel bioactive molecules. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the cyclopropane ring contributes to conformational rigidity, potentially improving target binding affinity. These properties align with current trends in medicinal chemistry, where researchers seek to optimize pharmacokinetic profiles and reduce off-target effects.

In the agrochemical sector, 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has garnered attention for its potential as a building block for next-generation pesticides. The trifluoromethyl moiety is known to enhance the bioactivity of agrochemicals, making them more effective at lower doses. This aligns with the global push toward sustainable agriculture, where reducing environmental impact while maintaining efficacy is a top priority. The compound's structural features may contribute to the development of safer and more efficient crop protection solutions.

The synthesis of 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors. Key steps may include cyclopropanation, functional group interconversion, and selective methoxy or trifluoromethyl introduction. Recent advancements in catalytic methods and green chemistry have improved the efficiency of these processes, addressing industry demands for cost-effective and environmentally friendly production.

Analytical characterization of 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for applications in sensitive fields like pharmaceuticals. The compound's stability under various conditions is also a subject of ongoing research, as it impacts storage, formulation, and shelf life.

From a commercial perspective, the demand for 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is expected to rise, driven by its utility in high-value industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial clients. Pricing and availability may vary based on scale and purity requirements, but the compound's niche applications justify its premium status.

Future research directions for 1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid may explore its derivatives and analogs. Structural modifications could unlock new biological activities or improve existing properties, further expanding its applicability. Collaborative efforts between academia and industry will likely play a pivotal role in advancing the understanding and utilization of this promising compound.